Cas no 133690-83-2 (3H-1,2,4-Triazol-3-one, 5-butyl-2-(2-chlorophenyl)-2,4-dihydro-)

• Product Name: 3H-1,2,4-Triazol-3-one, 5-butyl-2-(2-chlorophenyl)-2,4-dihydro-
• CAS No: 133690-83-2
• MF: C₁₂H₁₄ClN₃O
• MW: 251.712061405182
• CID: 1233904
• PubChem ID: 135535925
• Update Time: 2025-04-20

3H-1,2,4-Triazol-3-one, 5-butyl-2-(2-chlorophenyl)-2,4-dihydro- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazol-3-one, 5-butyl-2-(2-chlorophenyl)-2,4-dihydro-
• 5-butyl-2-(2-chlorophenyl)-1H-1,2,4-triazol-3-one
• YHWXVDRLPUJGNB-UHFFFAOYSA-N
• 5-butyl-2-(2-chlorophenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one
• 3-Butyl-1-(2-chlorophenyl)-1H-1,2,4-triazol-5(4H)-one
• SCHEMBL9031575
• 133690-83-2
• 5-n-Butyl-2-(2-chlorophenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one
• DTXSID10435384

• Inchi： 1S/C12H14ClN3O/c1-2-3-8-11-14-12(17)16(15-11)10-7-5-4-6-9(10)13/h4-7H,2-3,8H2,1H3,(H,14,15,17)
• InChI Key： YHWXVDRLPUJGNB-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1N1C(NC(CCCC)=N1)=O

Computed Properties

• Exact Mass: 251.0825398g/mol
• Monoisotopic Mass: 251.0825398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 44.7Ų